Cas no 5252-40-4 (3-hydroxy-8,9-dimethoxy-6H-[1]benzofuro[3,2-c]chromen-6-one)

• Product Name: 3-hydroxy-8,9-dimethoxy-6H-[1]benzofuro[3,2-c]chromen-6-one
• CAS No: 5252-40-4
• MF: C₁₇H₁₂O₆
• MW: 312.273585319519
• CID: 1581847
• PubChem ID: 5748556
• Update Time: 2025-04-21

3-hydroxy-8,9-dimethoxy-6H-[1]benzofuro[3,2-c]chromen-6-one Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-8,9-dimethoxy-6H-[1]benzofuro[3,2-c]chromen-6-one
• 3-Hydroxy-8,9-dimethoxy-6H-benzofuro(3,2-c)(1)benzopyran-6-one
• 6H-Benzofuro(3,2-c)(1)benzopyran-6-one, 3-hydroxy-8,9-dimethoxy-
• 3-hydroxy-8,9-dimethoxy-[1]benzofuro[3,2-c]chromen-6-one
• 3-Hydroxy-8,9-dimethoxy-6H-benzofuro[3,2-c][1]benzopyran-6-one
• 3-Hydroxy-8,9-dimethoxycoumestan
• 7-Hydroxy-11,12-dimethoxycoumestan (obsol.)
• 5252-40-4
• 3-hydroxy-8,9-dimethoxy-[1]benzouro[3,2-c]chromen-6-one
• DTXSID50200518
• CHEBI:174243
• LMPK12090028

• Inchi： 1S/C17H12O6/c1-20-13-6-10-12(7-14(13)21-2)22-16-9-4-3-8(18)5-11(9)23-17(19)15(10)16/h3-7,18H,1-2H3
• InChI Key： PKLPURDVDNBFCI-UHFFFAOYSA-N
• SMILES： O1C2C=C(C(=CC=2C2C(=O)OC3C=C(C=CC=3C1=2)O)OC)OC

Computed Properties

• Exact Mass: 312.06336
• Monoisotopic Mass: 312.063388
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.1
• XLogP3: 3.1

Experimental Properties

• Density: 1.439
• Boiling Point: 530.8°C at 760 mmHg
• Flash Point: 274.8°C
• Refractive Index: 1.668
• PSA: 78.13

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Coumestans